2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[4-(4-morpholinylmethyl)phenyl]acetamide

• Molecular Formula: C27H30N2O5
• Molecular Weight: 462.5 g/mol
• IUPAC Name: 2-[(3-methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-1-yl)oxy]-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide
• InChI: InChI=1S/C27H30N2O5/c1-18-14-23(26-21-4-2-3-5-22(21)27(31)34-24(26)15-18)33-17-25(30)28-20-8-6-19(7-9-20)16-29-10-12-32-13-11-29/h6-9,14-15H,2-5,10-13,16-17H2,1H3,(H,28,30)
• InChI Key: DPOYHZGMHIGVGJ-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C3=C(CCCC3)C(=O)O2)C(=C1)OCC(=O)NC4=CC=C(C=C4)CN5CCOCC5

Description

2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[4-(4-morpholinylmethyl)phenyl]acetamide, also known as MOR-1, is a synthetic compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[4-(4-morpholinylmethyl)phenyl]acetamide acts as an inhibitor of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. By inhibiting HDAC, this compound can modulate the expression of genes involved in various cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may contribute to its anti-tumor effects. It has also been shown to regulate the expression of cytokines and chemokines involved in the immune response, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[4-(4-morpholinylmethyl)phenyl]acetamide is its specificity for HDAC inhibition, which may reduce the potential for off-target effects. However, one limitation is that its effects may vary depending on the cell type and context, which may complicate its therapeutic application.

Future Directions

Future research on 2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[4-(4-morpholinylmethyl)phenyl]acetamide may focus on identifying its specific targets and downstream effects, as well as optimizing its pharmacokinetic properties for clinical use. Additionally, the potential for combination therapy with other anti-cancer or anti-inflammatory agents may be explored.

Synthesis Methods

2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[4-(4-morpholinylmethyl)phenyl]acetamide is synthesized through a multi-step process that involves the reaction of 4-(4-morpholinylmethyl)phenol with 3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromene-1-carboxylic acid, followed by the addition of acetic anhydride and triethylamine. The resulting product is purified through column chromatography to obtain this compound.

Scientific Research Applications

2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[4-(4-morpholinylmethyl)phenyl]acetamide has been studied for its potential therapeutic applications in various fields, including cancer research, neurology, and immunology. Studies have shown that this compound has anti-tumor effects in various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to have anti-inflammatory effects in animal models of rheumatoid arthritis and multiple sclerosis.